
Navigating the Disposal of JCP174: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: JCP174

Cat. No.: B1672823 Get Quote

For researchers, scientists, and drug development professionals handling JCP174, a small

molecule inhibitor of the Toxoplasma gondii life cycle, proper disposal is a critical component of

laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)

detailing the disposal protocol for JCP174 is not publicly available, its chemical nature as a

chlorinated aromatic compound provides a framework for its appropriate management as

hazardous waste.

JCP174, with the chemical formula C₁₂H₁₂ClNO₃ and CAS number 126062-19-9, should be

handled with the care afforded to research chemicals of unknown toxicity.[1] The absence of

comprehensive safety data necessitates a conservative approach to its disposal, treating it as a

hazardous substance.

Key Chemical Properties of JCP174
A summary of the available quantitative data for JCP174 is presented below, offering a

snapshot of its fundamental chemical properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1672823?utm_src=pdf-interest
https://www.benchchem.com/product/b1672823?utm_src=pdf-body
https://www.benchchem.com/product/b1672823?utm_src=pdf-body
https://www.benchchem.com/product/b1672823?utm_src=pdf-body
https://cymitquimica.com/products/3D-BFA06219/jcp174/
https://www.benchchem.com/product/b1672823?utm_src=pdf-body
https://www.benchchem.com/product/b1672823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₂H₁₂ClNO₃

Molecular Weight 253.68 g/mol [1]

CAS Number 126062-19-9[1]

Purity Min. 95%[1]

Experimental Protocols for Disposal
Given the lack of a specific SDS for JCP174, the following experimental protocol is a general

guideline based on the disposal methods for chlorinated aromatic compounds and standard

laboratory procedures for chemical waste.[2][3][4] It is imperative to consult and adhere to all

local, state, and federal regulations, as well as institutional safety protocols, which may

supersede these general recommendations.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container, compatible with chlorinated organic compounds.

Hazardous waste labels.

Spill containment materials (e.g., absorbent pads, vermiculite).

Procedure:

Waste Segregation:

Do not mix JCP174 waste with other waste streams, particularly non-halogenated

solvents.[5]

Collect all materials contaminated with JCP174, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, in a dedicated

and clearly labeled hazardous waste container.
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Container Management:

Ensure the waste container is made of a material compatible with chlorinated aromatic

compounds and is in good condition with a secure lid.

The container must be labeled as "Hazardous Waste" and clearly identify the contents,

including "JCP174" and "Chlorinated Aromatic Compound." Note the approximate

concentration and quantity.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

The storage area should be well-ventilated, away from sources of ignition, and separate

from incompatible chemicals.

Disposal:

Arrange for the collection of the hazardous waste by the institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not attempt to dispose of JCP174 down the drain or in regular trash.[6] Chlorinated

organic compounds are persistent environmental pollutants and require specialized

disposal methods.[2][7]

High-temperature incineration is a common and effective disposal method for chlorinated

organic residues, as it breaks down the compounds into less harmful gaseous byproducts

that can be scrubbed before release.[3]

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of JCP174, from

the point of generation to final disposal.

Caption: A logical workflow for the proper disposal of JCP174.
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By adhering to these procedures and consulting with institutional safety professionals,

researchers can ensure the safe and environmentally responsible disposal of JCP174 and

other laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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